(Hexyloxy)bis(propan-2-olato)aluminum

• CAS No.: 93917-92-1
• Molecular Formula: C12H27AlO3
• Molecular Weight: 246.32 g/mol
• IUPAC Name: aluminum;hexan-1-olate;propan-2-olate
• InChI: InChI=1S/C6H13O.2C3H7O.Al/c1-2-3-4-5-6-7;2*1-3(2)4;/h2-6H2,1H3;2*3H,1-2H3;/q3*-1;+3
• InChI Key: FQLKBMPFRJEDSY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC[O-].CC(C)[O-].CC(C)[O-].[Al+3]

Description

(Hexyloxy)bis(propan-2-olato)aluminum is a chemical compound with the molecular formula C12H27AlO3 . It is known for its unique structure, which includes an aluminum center coordinated to two propan-2-olato groups and one hexyloxy group. This compound is used in various scientific and industrial applications due to its reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Hexyloxy)bis(propan-2-olato)aluminum typically involves the reaction of aluminum alkoxides with hexanol and isopropanol under controlled conditions . The reaction is usually carried out in an inert atmosphere to prevent oxidation and hydrolysis of the aluminum compound. The general reaction can be represented as follows:

$$\text{Al(OR)3} + \text{HexOH} + \text{iPrOH} \rightarrow \text{this compound}$$Al(OR)3+HexOH+iPrOH→this compound

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactors and precise control of temperature and pressure to ensure high yield and purity. The use of automated systems for monitoring and controlling the reaction parameters is common to maintain consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

(Hexyloxy)bis(propan-2-olato)aluminum undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form aluminum oxide and other by-products.

Reduction: It can be reduced under specific conditions to yield aluminum metal.

Substitution: The alkoxy groups can be substituted with other ligands, leading to the formation of different aluminum complexes.

Common Reagents and Conditions

Common reagents used in reactions with this compound include oxidizing agents like oxygen or hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various ligands for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction. For example, oxidation may yield aluminum oxide, while substitution reactions can produce a variety of aluminum complexes with different ligands .

Scientific Research Applications

(Hexyloxy)bis(propan-2-olato)aluminum has several applications in scientific research, including:

Chemistry: It is used as a precursor for the synthesis of other aluminum compounds and as a catalyst in organic reactions.

Biology: The compound is studied for its potential use in biological systems, particularly in the delivery of aluminum-based drugs.

Medicine: Research is ongoing to explore its use in medical applications, such as in the formulation of vaccines and other pharmaceuticals.

Industry: It is used in the production of advanced materials, including coatings, ceramics, and polymers.

Mechanism of Action

The mechanism by which (Hexyloxy)bis(propan-2-olato)aluminum exerts its effects involves the coordination of the aluminum center with various ligands. This coordination can influence the reactivity and stability of the compound, making it useful in catalytic and synthetic applications. The molecular targets and pathways involved depend on the specific application and the nature of the ligands coordinated to the aluminum center.

Comparison with Similar Compounds

Similar Compounds

Aluminum isopropoxide: Similar in structure but lacks the hexyloxy group.

Aluminum sec-butoxide: Another aluminum alkoxide with different alkoxy groups.

Aluminum ethoxide: Contains ethoxy groups instead of propan-2-olato and hexyloxy groups.

Uniqueness

(Hexyloxy)bis(propan-2-olato)aluminum is unique due to the presence of both hexyloxy and propan-2-olato groups, which confer distinct reactivity and stability properties. This makes it particularly useful in applications where specific coordination environments are required .